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Compound of Interest

Compound Name: Dibromoacetic Acid

Cat. No.: B109426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
dibromoacetic acid (DBA). The information is compiled from various scientific sources and is
intended to be a valuable resource for laboratory and research applications. This document
summarizes key quantitative data in structured tables, outlines detailed experimental protocols
for property determination, and includes a visualization of a typical experimental workflow.

Core Physical and Chemical Properties

Dibromoacetic acid, with the chemical formula C2H2Brz0z, is a halogenated acetic acid
derivative. It presents as a hygroscopic, white to beige crystalline solid at room temperature.[1]
[2] Understanding its physical properties is crucial for its handling, application in synthesis, and
for toxicological and environmental studies.

Quantitative Data Summary

The physical properties of dibromoacetic acid have been reported with some variability
across different sources. The following tables summarize the available quantitative data to
provide a comparative overview.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Weight 217.84 g/mol [1103114]
Hygroscopic solid, White

Appearance deliquescent crystals, Beige [1][2]
hygroscopic crystals

Melting Point 32-38 °C [5]

48 °C [1]

49 °C [21[31[4]

49-51 °C [4]

Boiling Point 232-234 °C (decomposition) [1112][3]

195 °C at 250 mmHg

[1](2]

128-130 °C at 16 mmHg

[5]

Density

2.382 g/mL at 25 °C

[5]

2.3899 g/mL at 25 °C

[2]

Flash Point

113 °C (235 °F) (closed cup)

[1]3]

Table 2: Solubility and Partitioning Properties
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Property Value Source(s)
Solubility in Water Very soluble [2]

2.11 x 10®° mg/L at 25 °C [3]

Solubility in Organic Solvents \e/;r;/rsoluble in ethanol and [2]

Soluble in DMSO: 100 mg/mL [5]

pKa 1.48 [1]
1.39 at 25 °C [51[6]
logP (Octanol/Water Partition
Coefficient) 122 12]14]
0.70 (estimated) [3]

Table 3: Spectral Data
Spectral Data Type Key Information Source(s)
1H NMR Spectrum available [7]
13C NMR Spectrum available [2]
Infrared (IR) Spectroscopy Spectrum available [11[2][8]
Mass Spectrometry (MS) Mass spectrum data available [1]

Experimental Protocols

The following sections describe generalized, standard laboratory procedures for determining
the key physical properties of a solid organic compound like dibromoacetic acid.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition is sharp. Impurities tend to lower and broaden the melting
point range.
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Methodology:

o Sample Preparation: A small amount of the crystalline dibromoacetic acid is finely
powdered. A capillary tube, sealed at one end, is tapped open-end-down into the powder to
pack a small sample (1-2 mm in height) into the sealed end.[9]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Thiele
tube or a modern digital instrument.[10] The apparatus is equipped with a calibrated
thermometer or temperature probe.

o Heating and Observation: The sample is heated slowly and steadily, typically at a rate of 1-2
°C per minute as the expected melting point is approached.[10]

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (T1) and the temperature at which the entire sample has melted (T2). The
melting point is reported as the range T1-T2.[9][11]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. As dibromoacetic acid can decompose at its atmospheric boiling point,
determination under reduced pressure is often performed.[1][2][3]

Methodology (Thiele Tube Method):

o Sample Preparation: A small amount of liquid dibromoacetic acid (if melted) is placed in a
small test tube (fusion tube). A capillary tube, sealed at one end, is placed inverted into the
liquid.[12]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).[13]

e Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and slowly bubble out.

o Observation and Data Recording: Heating is continued until a continuous and rapid stream
of bubbles emerges from the capillary tube. The heat is then removed. The temperature at
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which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as
the boiling point at that atmospheric pressure.[12][13] For measurements under reduced
pressure, the apparatus is connected to a vacuum system, and the pressure is recorded
along with the boiling point.

Determination of pKa

The pKa is a measure of the strength of an acid in solution. It is the pH at which the acid is
50% dissociated.

Methodology (Potentiometric Titration):

e Solution Preparation: A known concentration of dibromoacetic acid is prepared in deionized
water.

« Titration Setup: A pH meter with a calibrated electrode is immersed in the dibromoacetic
acid solution. A standardized solution of a strong base, typically sodium hydroxide (NaOH),
is placed in a burette.[14][15]

« Titration: The NaOH solution is added to the dibromoacetic acid solution in small, precise
increments. After each addition, the solution is stirred, and the pH is recorded.[15]

o Data Analysis: The pH is plotted against the volume of NaOH added to generate a titration
curve. The equivalence point is determined from the steepest part of the curve. The volume
of NaOH at the half-equivalence point is then found. The pH of the solution at this half-
equivalence point is equal to the pKa of the acid.[14][16]

Visualizations
Experimental Workflow for Melting Point Determination
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Start: Obtain Dibromoacetic Acid Sample

l

Sample Preparation:
- Finely powder the solid.
- Pack into a capillary tube.

l

Apparatus Setup:
- Place capillary in melting point apparatus.
- Position thermometer.

l

Heating:
- Heat the apparatus slowly (1-2 °C/min).

l

Observation:
- Watch for the first sign of melting (T1).
- Note when all solid has melted (T2).

Record Data:

- Report the melting point as a range (T1 - T2).

End: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for determining the melting point of dibromoacetic acid.

Logical Relationship for pKa Determination
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Titrate weak acid (HA) with strong base (OH™)

( HA+ OH~ - A~ + H20 )

progress of titration

At Half-Equivalence Point

Henderson-Hasselbalch Equation:
pH = pKa + log([A~]/[HA])

Therefore, pH = pKa

Click to download full resolution via product page

Caption: Logical basis for pKa determination via titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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